Cas no 1213962-59-4 ((2S)-2-amino-2-(2-fluoro-6-methoxyphenyl)ethan-1-ol)

• Product Name: (2S)-2-amino-2-(2-fluoro-6-methoxyphenyl)ethan-1-ol
• CAS No: 1213962-59-4
• MF: C₉H₁₂FNO₂
• MW: 185.195486068726
• CID: 5591428
• PubChem ID: 55278045
• Update Time: 2023-11-24

(2S)-2-amino-2-(2-fluoro-6-methoxyphenyl)ethan-1-ol Chemical and Physical Properties

Names and Identifiers

• (2S)-2-AMINO-2-(6-FLUORO-2-METHOXYPHENYL)ETHAN-1-OL
• (2S)-2-amino-2-(2-fluoro-6-methoxyphenyl)ethan-1-ol
• Benzeneethanol, β-amino-2-fluoro-6-methoxy-, (βS)-
• 1213962-59-4
• AKOS006330441
• EN300-1854428
• AKOS015928135

• Inchi： 1S/C9H12FNO2/c1-13-8-4-2-3-6(10)9(8)7(11)5-12/h2-4,7,12H,5,11H2,1H3/t7-/m1/s1
• InChI Key： FMKRZAPKYZMIJX-SSDOTTSWSA-N
• SMILES： C(O)[C@@H](N)C1=C(F)C=CC=C1OC

Computed Properties

• Exact Mass: 185.08520679g/mol
• Monoisotopic Mass: 185.08520679g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 13
• Rotatable Bond Count: 3
• Complexity: 157
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 1
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 0.2
• Topological Polar Surface Area: 55.5Ų

Experimental Properties

• Density: 1?+-.0.06 g/cm3(Predicted)
• Boiling Point: 322.6±42.0 °C(Predicted)
• pka: 12.34±0.10(Predicted)

Related Categories

• Solvents and Organic Chemicals Organic Compounds Benzenoids Phenol ethers Anisoles